(7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanol

• IUPAC Name: (7-methylpyrrolo[2,3-d]pyrimidin-5-yl)methanol
• InChI: InChI=1S/C8H9N3O/c1-11-3-6(4-12)7-2-9-5-10-8(7)11/h2-3,5,12H,4H2,1H3
• InChI Key: HYFDKTDEIDBTOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CN=CN=C21)CO
• Molecular Formula: C8H9N3O
• DSSTOX Substance ID: DTXSID201233634
• Molecular Weight: 163.18 g/mol
• CAS RN: 1638771-55-7

Description

“(7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanol” is a chemical compound. It is related to the class of compounds known as pyrrolopyrimidines, which are characterized by a pyrrolo[2,3-d]pyrimidine moiety.

Molecular Structure Analysis

The molecular structure of “(7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanol” can be represented by the SMILES string Cn1ccc2c(N)ncnc12. This indicates that the compound contains a pyrrolopyrimidine core with a methyl group attached to the pyrrole ring and a methanol group attached to the pyrimidine ring.

Scientific Research Applications

1. Multi-Targeted Kinase Inhibitors and Apoptosis Inducers The compound is used in the development of more potent and effective targeted kinase inhibitors (TKIs). . .

JAK1-Selective Inhibitor

The compound has been used in the design and synthesis of a JAK1 selective inhibitor. . .

Nitric Oxide Production Inhibitors

The compound has been used in the development of novel nitric oxide production inhibitors. .

Protein Kinase R (PKR) Inhibitor

. .

Future Directions

The future directions for research on “(7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanol” and related compounds could involve further exploration of their potential as inhibitors of protein kinases, given their observed activity against PERK. Additionally, the development of more efficient synthesis methods and the investigation of their physical and chemical properties could also be areas of interest.

Mechanism of Action

Target of Action

The primary target of the compound (7-Methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanol is Janus kinase 1 (JAK1) . JAK1 is an intracellular tyrosine kinase that mediates the signaling of numerous cytokines and growth factors involved in the regulation of immunity, inflammation, and hematopoiesis .

Mode of Action

The compound acts as a selective inhibitor of JAK1 . It binds to the kinase domain of JAK1, preventing its activation and subsequent phosphorylation of downstream targets. This inhibits the JAK-STAT signaling pathway, which is crucial for the immune response .

Biochemical Pathways

The inhibition of JAK1 affects the JAK-STAT signaling pathway . This pathway is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, causing DNA transcription and activity in the cell. The inhibition of JAK1, therefore, impacts the cellular response to various cytokines and growth factors .

Pharmacokinetics

The compound’s pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have been studied. The compound exhibited an IC50 value of 8.5 nM against JAK1, indicating its potent inhibitory activity . Further in vitro ADME, hERG, kinase profiling, and pharmacokinetic tests were performed to optimize the compound as a lead .

Result of Action

The result of the compound’s action is the inhibition of the JAK-STAT signaling pathway . This leads to a decrease in the cellular response to various cytokines and growth factors, which can have effects such as reducing inflammation and modulating the immune response .